Cas no 81461-73-6 (8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide)

• Product Name: 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide
• CAS No: 81461-73-6
• MF: C₁₂H₁₉BrN₄
• MW: 299.210061311722
• CID: 3328688
• Update Time: 2025-06-11

8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide Chemical and Physical Properties

Names and Identifiers

• 8-AZA-5-AZONIASPIRO[4.5]DECANE, 8-(2-PYRIMIDINYL)-, BROMIDE
• Buspirone EP Impurity B
• 8-Pyrimidin-2-yl-8-aza-5-azonia-spiro[4.5]decane: bromide
• GEPI-003
• Buspirone Impurity 2(Buspirone EP Impurity B)
• Buspirone Hydrochloride Impurity B as Bromide
• Buspirone Hydrochloride EP Impurity B as Bromide
• 8-(Pyrimidin-2-yl)-5,8-diazaspiro[4.5]decan-5-ium bromide
• 8-Aza-5-azoniaspiro[4.5]decane, 8-(2-pyrimidinyl)-, bromide (9CI)
• 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro[4.5]decane bromide
• 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide

• Inchi： 1S/C12H19N4.BrH/c1-2-9-16(8-1)10-6-15(7-11-16)12-13-4-3-5-14-12;/h3-5H,1-2,6-11H2;1H/q+1;/p-1
• InChI Key： OYIPPQBBPVTVTR-UHFFFAOYSA-M
• SMILES： [Br-].N1C(N2CC[N+]3(CCCC3)CC2)=NC=CC=1

Additional information on 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide

Introduction to 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide (CAS No. 81461-73-6)

8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 81461-73-6, belongs to a class of spirocyclic aza compounds that exhibit promising biological activities. The presence of a pyrimidine moiety and a bromide substituent enhances its potential as a pharmacophore in the development of novel therapeutic agents.

The molecular structure of 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide consists of a spirocyclic framework composed of two rings connected by a nitrogen atom, with a pyrimidine group attached to one of the rings and a bromine atom at the other end. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide with biological targets at an unprecedented level of detail. Studies have shown that the pyrimidine ring can form hydrogen bonds with nucleic acid bases, suggesting potential applications in antiviral and anticancer therapies. Additionally, the spirocyclic core provides rigidity to the molecule, which can be advantageous in designing drugs with improved binding affinity and selectivity.

In vitro studies have demonstrated that 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary research indicates that this compound may interfere with the activity of kinases, which are critical targets in cancer therapy. The bromide substituent also contributes to its reactivity, enabling further functionalization through cross-coupling reactions and other synthetic methodologies.

The synthesis of 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide involves multi-step organic transformations, including cyclization, nucleophilic substitution, and halogenation reactions. The precise control of reaction conditions is essential to achieve high yields and purity, which are crucial for subsequent biological evaluations. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

One of the most compelling aspects of 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide is its potential as a scaffold for drug development. By modifying various functional groups within its structure, chemists can tailor its biological properties to target specific diseases or conditions. For example, replacing the bromine atom with other leaving groups could enhance its solubility or metabolic stability, while introducing additional heterocycles might expand its therapeutic spectrum.

Current research is exploring the pharmacokinetic profiles of 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide to better understand how it is absorbed, distributed, metabolized, and excreted by the body. These studies are essential for optimizing dosing regimens and minimizing potential side effects. Additionally, preclinical trials are underway to assess its safety and efficacy in animal models, paving the way for future human clinical investigations.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide. Predictive models can simulate how different molecular structures will interact with biological targets, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles. This approach has already led to several breakthroughs in developing novel therapeutics.

In conclusion, 8-(2-Pyrimidinyl)-8-aza-5-azoniaspiro4.5decane Bromide (CAS No. 81461-73-6) represents a significant advancement in pharmaceutical chemistry with broad applications in medicinal biology. Its unique structural features and promising biological activities make it a valuable tool for researchers seeking to develop new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of healthcare.